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Compound of Interest

Compound Name: Hexadecylbetaine

Cat. No.: B1215945 Get Quote

An In-depth Analysis of Synonyms, Physicochemical Properties, and Experimental Applications

Abstract
Hexadecylbetaine, a zwitterionic surfactant, has garnered significant attention in various

scientific and industrial domains due to its unique amphiphilic nature, excellent surface activity,

and biocompatibility. This technical guide provides a comprehensive overview of

Hexadecylbetaine, encompassing its nomenclature, physicochemical properties, and key

experimental methodologies. The information is tailored for researchers, scientists, and drug

development professionals, aiming to facilitate a deeper understanding and application of this

versatile molecule. All quantitative data is presented in structured tables for ease of

comparison, and detailed experimental workflows and logical relationships are visualized using

Graphviz diagrams.

Nomenclature: Synonyms and Alternative Names
Hexadecylbetaine is known by a variety of names in scientific literature and commercial

applications. A clear understanding of its nomenclature is crucial for accurate literature

searches and unambiguous scientific communication.
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Type Name Identifier

IUPAC Name

2-

(hexadecyl(dimethyl)ammonio)

acetate

Common Synonyms Cetyl betaine

Hexadecyl betaine

Palmityldimethylbetaine

Chemical Names
N,N-dimethyl-N-

hexadecylglycine inner salt

(Carboxymethyl)hexadecyldim

ethylammonium hydroxide,

inner salt

[1][2]

1-Hexadecanaminium, N-

(carboxymethyl)-N,N-dimethyl-,

hydroxide, inner salt

[2]

Trade Names Lonzaine 16S [1]

Amphosol CDB [3]

CAS Number 693-33-4 [2]

EINECS Number 211-748-4 [2]

Physicochemical Properties
The utility of Hexadecylbetaine in various applications is dictated by its distinct

physicochemical properties. Key quantitative data are summarized in the table below.
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Property Value Conditions

Molecular Formula C₂₀H₄₁NO₂

Molecular Weight 327.55 g/mol

Appearance Colorless to pale yellow liquid [2]

Solubility in Water Soluble [2]

Critical Micelle Concentration

(CMC)

Varies with experimental

conditions (e.g., pH, ionic

strength)

Oral LD50 (Rat) 1620 mg/kg

Dermal LD50 (Rat) >16000 mg/kg [2]

Experimental Protocols
Synthesis of Hexadecylbetaine (Illustrative Protocol)
While specific industrial synthesis protocols are often proprietary, a general laboratory-scale

synthesis can be conceptualized based on the reaction of N,N-dimethyl-1-hexadecanamine

with sodium chloroacetate.

Materials:

N,N-dimethyl-1-hexadecanamine

Sodium chloroacetate

Ethanol (as solvent)

Sodium hydroxide (for pH adjustment)

Hydrochloric acid (for pH adjustment)

Activated carbon

Filtration apparatus
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Rotary evaporator

Magnetic stirrer with heating plate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve N,N-dimethyl-1-hexadecanamine in ethanol.

Addition of Reactant: Gradually add an equimolar amount of sodium chloroacetate to the

solution while stirring.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Neutralization and Filtration: After the reaction is complete, cool the mixture to room

temperature. A precipitate of sodium chloride will form. Adjust the pH to neutral using sodium

hydroxide or hydrochloric acid as needed. Filter the mixture to remove the sodium chloride.

Solvent Removal: Remove the ethanol from the filtrate using a rotary evaporator.

Purification: The crude product can be further purified by recrystallization or by treatment

with activated carbon to remove colored impurities, followed by filtration.

Drying: Dry the final product under vacuum to obtain pure Hexadecylbetaine.

Synthesis Workflow

N,N-dimethyl-1-hexadecanamine +
Sodium Chloroacetate in Ethanol Reflux Cool & Neutralize Filter NaCl Rotary Evaporation Recrystallization/

Activated Carbon Filter Impurities Vacuum Drying Hexadecylbetaine

Click to download full resolution via product page

Illustrative workflow for the synthesis of Hexadecylbetaine.
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Determination of Critical Micelle Concentration (CMC) by
Surface Tension Measurement
The CMC is a fundamental property of surfactants. The surface tension of a surfactant solution

decreases with increasing concentration until the CMC is reached, after which it remains

relatively constant.

Materials:

Hexadecylbetaine

Deionized water

Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

A series of volumetric flasks

Micropipettes

Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of Hexadecylbetaine in

deionized water.

Serial Dilutions: Prepare a series of solutions with decreasing concentrations of

Hexadecylbetaine from the stock solution using volumetric flasks.

Surface Tension Measurement: Measure the surface tension of each solution using a

calibrated tensiometer. Ensure the measuring probe (ring or plate) is clean for each

measurement.

Data Plotting: Plot the surface tension as a function of the logarithm of the

Hexadecylbetaine concentration.

CMC Determination: The CMC is the concentration at which the slope of the curve changes.

It can be determined from the intersection of the two linear portions of the plot.
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CMC Determination Workflow

Prepare Stock Solution

Prepare Serial Dilutions

Measure Surface Tension

Plot Surface Tension vs. log(Concentration)

Determine CMC from Plot

Click to download full resolution via product page

Workflow for determining the Critical Micelle Concentration.

Signaling Pathways and Biological Interactions
Currently, the scientific literature does not extensively document the direct involvement of

Hexadecylbetaine in specific intracellular signaling pathways in the same manner as signaling

molecules like hormones or neurotransmitters. Its primary biological interactions are at the

membrane level, driven by its amphiphilic nature.

The interaction of Hexadecylbetaine with cell membranes is a key area of research,

particularly in the context of drug delivery and toxicology. As a zwitterionic surfactant, it can

intercalate into the lipid bilayer, potentially altering membrane fluidity, permeability, and the
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function of membrane-bound proteins. This interaction is generally less disruptive than that of

ionic surfactants, contributing to its reputation for mildness.

Hexadecylbetaine-Membrane Interaction

Hexadecylbetaine
(Zwitterionic Surfactant)

Intercalation into
Lipid Bilayer

Cell Membrane
(Lipid Bilayer)

Altered Membrane
Fluidity

Modified Membrane
Permeability

Influence on
Membrane Proteins

Click to download full resolution via product page

Logical relationship of Hexadecylbetaine's interaction with a cell membrane.

Applications in Drug Development and Research
The unique properties of Hexadecylbetaine make it a valuable tool in several areas of drug

development and scientific research:

Drug Solubilization: Its ability to form micelles allows for the solubilization of poorly water-

soluble drugs, enhancing their bioavailability.

Formulation Excipient: In topical and ophthalmic formulations, it can act as a wetting agent,

emulsifier, and stabilizer.

Drug Delivery Systems: Hexadecylbetaine can be a component of liposomes, niosomes,

and other nanoparticle-based drug delivery systems, aiding in drug encapsulation and

targeted delivery.
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Membrane Protein Research: Its mild nature makes it suitable for solubilizing and stabilizing

membrane proteins for structural and functional studies.

Conclusion
Hexadecylbetaine is a multifaceted zwitterionic surfactant with a well-established profile of

synonyms and physicochemical properties. While its direct role in complex signaling pathways

is not a primary focus of current research, its interactions at the cellular membrane level are of

significant interest for drug delivery and formulation science. The experimental protocols

outlined in this guide provide a practical framework for the synthesis and characterization of

this important molecule. As research continues, the full potential of Hexadecylbetaine in

advanced applications is yet to be completely unveiled, promising exciting future

developments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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